Cas no 62180-59-0 (2-Propenoic acid, 2-methyl-, 3-hydroxy-1,3-dimethylbutyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 3-hydroxy-1,3-dimethylbutyl ester
• CAS No: 62180-59-0
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 1636451
• Update Time: 2024-08-30

2-Propenoic acid, 2-methyl-, 3-hydroxy-1,3-dimethylbutyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 3-hydroxy-1,3-dimethylbutyl ester

• Inchi： 1S/C10H18O3/c1-7(2)9(11)13-8(3)6-10(4,5)12/h8,12H,1,6H2,2-5H3
• InChI Key： BHPAHQHRTQUACM-UHFFFAOYSA-N
• SMILES： C(OC(C)CC(O)(C)C)(=O)C(C)=C

Computed Properties

• Exact Mass: 186.12564

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 272.3±23.0 °C(Predicted)
• PSA: 46.53
• pka: 14.87±0.29(Predicted)